Ethyl 2-pentynoate
Overview
Description
Ethyl 2-pentynoate is a chemical compound with the molecular formula C7H10O2 . It is used as a pharmaceutical intermediate .
Molecular Structure Analysis
The molecular structure of Ethyl 2-pentynoate consists of 7 carbon atoms, 10 hydrogen atoms, and 2 oxygen atoms . The molecular weight is 126.153 Da .Physical And Chemical Properties Analysis
Ethyl 2-pentynoate has a density of 1.0±0.1 g/cm3, a boiling point of 184.4±9.0 °C at 760 mmHg, and a vapour pressure of 0.7±0.4 mmHg at 25°C . It has an enthalpy of vaporization of 42.1±3.0 kJ/mol and a flash point of 65.4±6.7 °C . The index of refraction is 1.437 .Scientific Research Applications
Pharmaceutical Intermediates
Ethyl 2-pentynoate: is primarily used as an intermediate in the pharmaceutical industry . It serves as a building block for synthesizing various pharmacologically active molecules. Its reactivity due to the ethynyl group makes it a valuable precursor in the synthesis of complex organic compounds that can be used in drug development.
Organic Synthesis
In organic chemistry, Ethyl 2-pentynoate is utilized for carbon-carbon bond formation . It is involved in cross-coupling reactions and can be used to introduce alkyne functionality into organic molecules. This is particularly useful in the synthesis of natural products, where the alkyne group can undergo further transformations.
Material Science
The compound finds applications in material science, particularly in the synthesis of novel organic materials . Its incorporation into polymers or small molecules can impart unique electronic properties, making it useful for developing new materials for electronic devices.
Agricultural Research
Ethyl 2-pentynoate: may be used in agricultural research as a chemical precursor for the synthesis of agrochemicals . Its reactivity can be harnessed to create compounds that serve as growth regulators or pesticides, contributing to the development of more effective agricultural products.
Environmental Studies
While direct applications in environmental studies are not extensively documented, Ethyl 2-pentynoate ’s physical and chemical properties, such as boiling point and solubility, are important for environmental modeling and predicting the behavior of organic compounds in the environment .
Biochemistry Research
In biochemistry, Ethyl 2-pentynoate is used in proteomics research and as a reactant in the synthesis of compounds with potential biological activities . It can be a key reagent in the study of enzyme-catalyzed reactions and metabolic pathways.
Safety and Hazards
Ethyl 2-pentynoate is classified as a flammable liquid (Category 3), and it can cause serious eye damage (Category 1) . It may cause allergy or asthma symptoms or breathing difficulties if inhaled . It is harmful to aquatic life with long-lasting effects . Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapours, and avoiding contact with skin and eyes .
properties
IUPAC Name |
ethyl pent-2-ynoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10O2/c1-3-5-6-7(8)9-4-2/h3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XDPRPKSTFBPPHU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC#CC(=O)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40203871 |
Source
|
| Record name | Ethyl pent-2-yn-1-oate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40203871 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
126.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
55314-57-3 |
Source
|
| Record name | Ethyl 2-pentynoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=55314-57-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl pent-2-yn-1-oate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0055314573 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 55314-57-3 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=190964 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Ethyl pent-2-yn-1-oate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40203871 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ethyl pent-2-yn-1-oate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.054.153 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the common synthetic applications of Ethyl 2-pentynoate?
A1: Ethyl 2-pentynoate serves as a versatile starting material in organic synthesis. Its structure, featuring both an alkyne and an ester functionality, allows for diverse transformations.
Q2: How does the stereochemistry of the products differ when reacting Ethyl 2-pentynoate with different organostannyl reagents?
A2: The stereochemical outcome of reactions involving Ethyl 2-pentynoate and organostannyl reagents is highly dependent on the specific reagent and reaction conditions.
Q3: Is there spectroscopic data available for Ethyl 2-pentynoate and its derivatives?
A3: While the provided abstracts do not present specific spectroscopic data for Ethyl 2-pentynoate itself, they confirm the characterization of its derivatives using techniques like ¹H NMR spectroscopy [, ]. For example, the analysis of reagent purity for (Z)-5-Chloro-3-trimethylstannyl-2-pentene, synthesized from Ethyl 2-pentynoate, involves ¹H NMR []. This highlights the application of spectroscopic methods in confirming the structures of compounds derived from Ethyl 2-pentynoate.
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